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Technical Guide: Physicochemical Properties of
1-Hepten-3-one
For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Hepten-3-one (CAS: 2918-13-0) is an unsaturated ketone that has garnered interest in

various scientific domains. It is recognized as a naturally occurring compound, identified as a

fungal metabolite and a component of the defensive secretions of certain arthropods.[1][2] Its

chemical structure, featuring a conjugated enone system, imparts specific reactivity and

physical characteristics that are crucial for its application and study. This guide provides a

detailed overview of the known physical properties of 1-hepten-3-one, outlines general

experimental protocols for their determination, and illustrates its biosynthetic pathway.

Physical Properties of 1-Hepten-3-one
The physical characteristics of 1-hepten-3-one are fundamental to its handling, application in

synthesis, and analysis. While a comprehensive set of experimentally determined properties is

not extensively documented in publicly available literature, key estimated and observed values

are summarized below.
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Property Value Source

Boiling Point
154.00 to 155.00 °C (at 760.00

mm Hg)
(Estimated)[3][4]

Density Not available N/A

Molecular Formula C₇H₁₂O [5]

Molecular Weight 112.17 g/mol [2][5]

Appearance Colorless to pale yellow liquid (Estimated)[3][4]

Vapor Pressure 3.221000 mmHg @ 25.00 °C (Estimated)[3]

Flash Point 111.00 °F (43.89 °C) (Estimated)[3]

Experimental Protocols for Physical Property
Determination
Accurate determination of the physical properties of 1-hepten-3-one is essential for its

application in research and development. The following sections detail generalized

experimental methodologies for ascertaining the boiling point and density of liquid organic

compounds.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For a small sample of 1-hepten-3-one, the capillary

method is a common and efficient technique.

Materials:

Sample of 1-hepten-3-one

Capillary tube (sealed at one end)

Small test tube

Thermometer
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Heating apparatus (e.g., oil bath or melting point apparatus)

Rubber band or wire for attaching the capillary to the thermometer

Procedure:

A small amount of 1-hepten-3-one is placed into the small test tube.

The capillary tube is inverted (open end down) and placed into the test tube containing the

sample.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is submerged in a heating bath.

The bath is heated gradually. As the temperature approaches the boiling point, a stream of

bubbles will emerge from the open end of the capillary tube.

The heating is discontinued, and the bath is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.

Determination of Density
The density of a liquid is its mass per unit volume. A straightforward and accurate method for

determining the density of a liquid like 1-hepten-3-one involves the use of a pycnometer or a

graduated cylinder and a balance.

Materials:

Sample of 1-hepten-3-one

Pycnometer (for high accuracy) or a graduated cylinder

Analytical balance

Procedure using a Graduated Cylinder:
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The mass of a clean, dry graduated cylinder is measured using an analytical balance.

A known volume of 1-hepten-3-one is carefully transferred into the graduated cylinder. The

volume is read from the bottom of the meniscus.

The mass of the graduated cylinder containing the liquid is measured.

The mass of the liquid is calculated by subtracting the mass of the empty graduated cylinder

from the mass of the cylinder with the liquid.

The density is calculated by dividing the mass of the liquid by its volume.

Biosynthesis of 1-Hepten-3-one
Recent studies have elucidated the biosynthetic pathway of 1-hepten-3-one in the neotropical

harvestman Iporangaia pustulosa.[1][3][6] The pathway involves a mixed acetate/propionate

origin, indicative of a polyketide synthesis route.[1][3] Key precursors include propionyl-CoA

and acetate, which undergo a series of enzymatic reactions to form the final product.[1] The

involvement of methylmalonyl-CoA mutase has also been identified, which converts acetate

into propionyl-CoA via succinyl-CoA.[1][6]

The following diagram illustrates the proposed biosynthetic pathway of 1-hepten-3-one.
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Proposed Biosynthetic Pathway of 1-Hepten-3-one
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Caption: Proposed biosynthetic pathway of 1-Hepten-3-one.
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Conclusion
This technical guide provides a summary of the currently available physical property data for 1-
hepten-3-one, standard methodologies for its experimental determination, and an overview of

its natural biosynthesis. For researchers and professionals in drug development, a thorough

understanding of these fundamental characteristics is paramount for the effective and safe

utilization of this compound in further studies and applications. The provided experimental

protocols offer a basis for obtaining more precise data where literature values are unavailable.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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